2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate

• IUPAC Name: (2,5-dichlorophenyl) 2-methyl-5-nitrobenzenesulfonate
• InChI: InChI=1S/C13H9Cl2NO5S/c1-8-2-4-10(16(17)18)7-13(8)22(19,20)21-12-6-9(14)3-5-11(12)15/h2-7H,1H3
• InChI Key: OHTHGJRRJGSIAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H9Cl2NO5S
• Molecular Weight: 362.2 g/mol
• CAS No.: 889787-54-6

Description

2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate: is an organic compound characterized by the presence of dichlorophenyl and nitrobenzene sulfonate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate typically involves a multi-step process:

Nitration: The initial step involves the nitration of 2-methylbenzene (toluene) to introduce a nitro group at the 5-position. This is usually achieved using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions.

Sulfonation: The nitrotoluene derivative is then subjected to sulfonation using sulfur trioxide or chlorosulfonic acid to introduce the sulfonate group at the 1-position.

Chlorination: The final step involves the chlorination of the phenyl ring at the 2 and 5 positions using chlorine gas or a chlorinating agent like thionyl chloride.

Industrial Production Methods

In an industrial setting, the production of 2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate is scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of each step.

Chemical Reactions Analysis

Types of Reactions

Oxidation: This compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas in the presence of a catalyst such as palladium on carbon.

Substitution: The sulfonate group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C) or iron filings with hydrochloric acid (HCl).

Substitution: Sodium hydroxide (NaOH) or other strong bases for nucleophilic substitution.

Major Products

Oxidation: 2,5-Dichlorophenyl 2-carboxy-5-nitrobenzene-1-sulfonate.

Reduction: 2,5-Dichlorophenyl 2-methyl-5-aminobenzene-1-sulfonate.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, 2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate is used as an intermediate in the synthesis of more complex organic molecules

Biology

In biological research, this compound is studied for its potential as a biochemical probe. The nitro and sulfonate groups can interact with various biological molecules, making it useful in studying enzyme mechanisms and protein interactions.

Medicine

Although not widely used in medicine, derivatives of this compound are explored for their potential pharmacological activities, including antimicrobial and anti-inflammatory properties.

Industry

In the industrial sector, 2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate is used in the manufacture of dyes, pigments, and other specialty chemicals. Its stability and reactivity make it suitable for various industrial applications.

Mechanism of Action

The mechanism by which 2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate exerts its effects involves interactions with molecular targets such as enzymes and proteins. The nitro group can undergo redox reactions, while the sulfonate group can form strong ionic interactions with positively charged amino acid residues in proteins. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2,4-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate
• 2,5-Dichlorophenyl 3-methyl-5-nitrobenzene-1-sulfonate
• 2,5-Dichlorophenyl 2-methyl-4-nitrobenzene-1-sulfonate

Uniqueness

Compared to similar compounds, 2,5-Dichlorophenyl 2-methyl-5-nitrobenzene-1-sulfonate is unique due to the specific positioning of the nitro and sulfonate groups, which confer distinct chemical reactivity and biological activity. This unique arrangement allows for specific interactions with biological molecules and makes it a valuable compound in various research and industrial applications.